Cas no 165735-69-3 (2-Benzofuranmethanamine,5-amino-)

2-Benzofuranmethanamine,5-amino- structure
165735-69-3 structure
Product Name:2-Benzofuranmethanamine,5-amino-
CAS No:165735-69-3
MF:C9H10N2O
MW:162.188501834869
CID:110672
PubChem ID:45122679
Update Time:2025-04-18

2-Benzofuranmethanamine,5-amino- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofuranmethanamine,5-amino-
    • 2-Benzofuranmethanamine, 5-amino-
    • 2-(Aminomethyl)benzofuran-5-amine
    • 165735-69-3
    • Inchi: 1S/C9H10N2O/c10-5-8-4-6-3-7(11)1-2-9(6)12-8/h1-4H,5,10-11H2
    • InChI Key: HIXDCIJRPJXEAQ-UHFFFAOYSA-N
    • SMILES: O1C(CN)=CC2C=C(C=CC1=2)N

Computed Properties

  • Exact Mass: 162.0794
  • Monoisotopic Mass: 162.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.2A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 65.18

2-Benzofuranmethanamine,5-amino- Related Literature

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